N-(3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)-2-nitrobenzenesulfonamide

• IUPAC Name: N-[3-(4-methoxyphenyl)-2-methyl-4-oxoquinazolin-6-yl]-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C22H18N4O6S/c1-14-23-19-12-7-15(24-33(30,31)21-6-4-3-5-20(21)26(28)29)13-18(19)22(27)25(14)16-8-10-17(32-2)11-9-16/h3-13,24H,1-2H3
• InChI Key: JZMWYBONAIJZKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C(C=C2)NS(=O)(=O)C3=CC=CC=C3[N+](=O)[O-])C(=O)N1C4=CC=C(C=C4)OC
• Molecular Formula: C22H18N4O6S
• Molecular Weight: 466.5 g/mol

Description

N-(3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)-2-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C22H18N4O6S and its molecular weight is 466.47. The purity is usually 95%.
BenchChem offers high-quality N-(3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)-2-nitrobenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)-2-nitrobenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Potential

• Antihypertensive and Diuretic Properties : A study by Rahman et al. (2014) synthesized a series of N-substituted-(4-oxo-2-substituted-phenylquinazolin-3-(4H)-yl), substituted benzene sulfonamide derivatives, and evaluated their diuretic, antihypertensive, and anti-diabetic potential in rats. One of the compounds closely related to the chemical structure exhibited potent activity, highlighting the potential use of such compounds in developing new therapeutic agents for hypertension and related cardiovascular disorders (Rahman et al., 2014).

• Antimicrobial Activity : Novel quinazolinone derivatives, including structures similar to the specified compound, have been synthesized and subjected to antimicrobial activity evaluation. These compounds have shown promising results against various bacterial and fungal strains, indicating their potential as new antimicrobial agents (Habib et al., 2013).

• Cancer Research : Certain derivatives have been investigated for their anticancer properties, including inducing apoptosis in cancer cells. These studies suggest the potential application of these compounds in cancer therapy, particularly in inducing programmed cell death in tumor cells (Cumaoğlu et al., 2015).

Material Science and Chemistry Applications

• Corrosion Inhibition : Derivatives of the specified compound have been studied for their corrosion inhibition properties on mild steel in acidic environments. These findings are crucial for developing new materials that can prevent corrosion in industrial applications (Khan et al., 2017).

• Metallophthalocyanines Synthesis : The compound has been utilized in the synthesis of novel metallophthalocyanines, which are important in material science for their electrochemical and spectroelectrochemical properties. These materials have applications in catalysis, photovoltaics, and as sensors (Kantekin et al., 2015).